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An In-depth Technical Guide to the Physical Characteristics of Hydroxyl-Terminated
Polyethylene Glycol (PEG 21k)

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the core physical
characteristics of hydroxyl-terminated polyethylene glycol with an average molecular weight of
approximately 21,000 g/mol (commonly referred to as PEG 20,000 or PEG 21Kk). This
document consolidates key quantitative data, details relevant experimental protocols for
characterization, and presents visual workflows for these methodologies. The information
herein is intended to serve as a valuable resource for professionals in research, development,
and formulation utilizing this versatile polymer.

Quantitative Physical Characteristics

The physical properties of hydroxyl-terminated PEG are crucial for its application in various
scientific and pharmaceutical fields. The following tables summarize the key quantitative data
for PEG with an average molecular weight of approximately 20,000 g/mol , which serves as a
close proxy for 21,000 g/mol .

Table 1: General Physical and Thermal Properties
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Property Value Units Notes
Average Molecular
_ ~20,000 - 21,000 g/mol
Weight (Mn)
White to off-white,
Appearance waxy solid, flakes, or - [11[2]
powder

Varies slightly
between suppliers and

Melting Point 57.5-68.0 °C with the specific
molecular weight
distribution.[2][3][4]

Density ~1.2 g/cm3 At 20 °C.

Bulk Density 400 - 500 kg/m 3

Flash Point ~270 - 296 °C

pH (10% w/v aqueous

_ 40-75 - At 20 °C.
solution)
Table 2: Solubility Data
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Solvent Solubility Notes
Water Highly soluble (e.g., 500 g/L)

Dimethyl Sulfoxide (DMSO) Soluble

Dichloromethane Soluble

Chloroform Soluble

Acetone Soluble

Ethanol Soluble

Less soluble, solubility

Toluene ) )

increases with temperature
Ether Insoluble
Aliphatic Hydrocarbons Insoluble

Table 3: Viscosity of Aqueous Solutions

Concentration (w/v) Viscosity (mPa-s) Temperature (°C) Notes

50% 2500 - 3500 20

A linear relationship is
often observed
] Increases with between specific
Varies , - _ _
concentration viscosity and
concentration in dilute

solutions.

Experimental Protocols

The following sections detail the methodologies for determining the key physical characteristics
of hydroxyl-terminated PEG.
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Determination of Melting Point via Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting temperature (Tm) and enthalpy of fusion (AHf) of solid
PEG.

Methodology:

o Sample Preparation: Accurately weigh 5-10 mg of the PEG sample into a standard aluminum
DSC pan. Crimp the pan to encapsulate the sample. Prepare an empty, crimped aluminum
pan to serve as a reference.

e Instrument Setup:
o Place the sample and reference pans into the DSC cell.

o Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to
provide an inert atmosphere and prevent oxidative degradation.

e Thermal Program:

o Equilibrate the sample at a temperature well below the expected melting point (e.g., 25
°C).

o Ramp the temperature at a controlled heating rate (e.g., 10 °C/min) to a temperature
sufficiently above the melting point (e.g., 100 °C).

o Hold the sample at this temperature for a few minutes to ensure complete melting and to
erase any prior thermal history.

o Cool the sample at a controlled rate (e.g., 10 °C/min) back to the initial temperature.

o Initiate a second heating ramp at the same controlled rate. The data from this second
heating run is typically used for analysis to ensure a consistent thermal history.

o Data Analysis:

o Record the heat flow as a function of temperature.
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o The melting point (Tm) is determined as the peak temperature of the endothermic melting
transition.

o The enthalpy of fusion (AHf) is calculated by integrating the area under the melting peak.

Click to download full resolution via product page

Caption: Workflow for determining the melting point of PEG using DSC.

Determination of Solution Viscosity via Capillary
Viscometry

Objective: To measure the kinematic and relative viscosity of PEG solutions at various
concentrations.

Methodology:
e Solution Preparation:

o Prepare a stock solution of PEG in a suitable solvent (e.g., deionized water) at a known
high concentration.

o Prepare a series of dilutions from the stock solution to obtain a range of concentrations.
e Viscometer Setup:

o Select an appropriate capillary viscometer (e.g., Ostwald or Ubbelohde type).
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o Clean the viscometer thoroughly with a suitable solvent and dry it completely.

o Place the viscometer in a constant temperature water bath to maintain a precise

temperature (e.g., 25 + 0.1 °C).

o Measurement Procedure:

o Pipette a precise volume of the solvent (blank) into the viscometer.

(¢]

Allow the solvent to equilibrate to the bath temperature.

Using a pipette bulb, draw the liquid up through the capillary to a point above the upper
timing mark.

Release the suction and measure the time it takes for the liquid meniscus to fall from the
upper to the lower timing mark. This is the efflux time (to).

Repeat the measurement at least three times and calculate the average efflux time.
Clean and dry the viscometer.

Repeat the measurement procedure for each of the PEG solutions, starting from the
lowest concentration, to obtain their respective efflux times (t).

Data Analysis:

Relative Viscosity (n_rel): Calculate as n_rel =t/ to (assuming the densities of the dilute
solutions are approximately equal to the solvent density).

Specific Viscosity (n_sp): Calculate as n_sp =n_rel - 1.
Reduced Viscosity (n_red): Calculate as n_red =n_sp / ¢, where c is the concentration.

Intrinsic Viscosity ([n]): Plot reduced viscosity versus concentration and extrapolate to zero
concentration. The y-intercept gives the intrinsic viscosity.
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Caption: Workflow for determining the solution viscosity of PEG.

Determination of Solubility

Objective: To qualitatively and quantitatively determine the solubility of PEG in various solvents.
Methodology:

e Qualitative Assessment:

[¢]

To a known volume of solvent (e.g., 10 mL) in a vial, add a small, pre-weighed amount of
PEG (e.g., 100 mg).

[¢]

Stir or agitate the mixture at a constant temperature.

[e]

Visually observe if the solid dissolves completely. If it does, incrementally add more PEG
until saturation is reached (i.e., solid material remains undissolved after prolonged
stirring).

o

Record the solvent as "soluble,” "sparingly soluble,” or "insoluble" based on these

observations.
o Quantitative Assessment (Equilibrium Solubility Method):
o Add an excess amount of PEG to a known volume of the solvent in a sealed container.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached.

o Allow the undissolved solid to settle.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1679195?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Carefully withdraw a known volume of the supernatant, ensuring no solid particles are
included. Filtration or centrifugation may be necessary.

o Determine the concentration of PEG in the supernatant using a suitable analytical
technique (e.g., gravimetric analysis after solvent evaporation, or a spectroscopic method
if a suitable chromophore is present or can be derivatized).

o The determined concentration represents the solubility of PEG in that solvent at the

specified temperature.

Add excess PEG to solvent

l

Agitate at constant temperature to reach equilibrium

l

Separate solid from supernatant (centrifugef/filter)

l

Analyze PEG concentration in supernatant

Determine Solubility
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Caption: Workflow for the quantitative determination of PEG solubility.
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Concluding Remarks

This technical guide has provided a detailed summary of the key physical characteristics of
hydroxyl-terminated PEG with an average molecular weight of approximately 21,000 g/mol .
The tabulated data offers a quick reference for formulation and development, while the detailed
experimental protocols provide a foundation for in-house characterization and quality control.
The provided workflows visualize the logical steps in these analytical procedures. It is important
to note that the properties of PEG can be influenced by its polydispersity, the nature of its end-
groups, and the presence of any impurities. Therefore, for critical applications, it is
recommended that these properties be verified for the specific batch of material being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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